Cas no 1286700-11-5 (2-{5-(2-methylphenyl)amino-1,3,4-thiadiazol-2-yl}-N-{3-(trifluoromethyl)phenylmethyl}acetamide)

• Product Name: 2-{5-(2-methylphenyl)amino-1,3,4-thiadiazol-2-yl}-N-{3-(trifluoromethyl)phenylmethyl}acetamide
• CAS No: 1286700-11-5
• MF: C₁₉H₁₇F₃N₄OS
• MW: 406.424692869186
• CID: 6532815
• Update Time: 2025-07-16

2-{5-(2-methylphenyl)amino-1,3,4-thiadiazol-2-yl}-N-{3-(trifluoromethyl)phenylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-(2-methylphenyl)amino-1,3,4-thiadiazol-2-yl}-N-{3-(trifluoromethyl)phenylmethyl}acetamide
• 2-[5-(2-methylanilino)-1,3,4-thiadiazol-2-yl]-N-[[3-(trifluoromethyl)phenyl]methyl]acetamide

• Inchi： 1S/C19H17F3N4OS/c1-12-5-2-3-8-15(12)24-18-26-25-17(28-18)10-16(27)23-11-13-6-4-7-14(9-13)19(20,21)22/h2-9H,10-11H2,1H3,(H,23,27)(H,24,26)
• InChI Key： LSUXDKOIGFIRAU-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC(C(F)(F)F)=C1)(=O)CC1=NN=C(NC2=CC=CC=C2C)S1

Additional information on 2-{5-(2-methylphenyl)amino-1,3,4-thiadiazol-2-yl}-N-{3-(trifluoromethyl)phenylmethyl}acetamide

Chemical Compound CAS No. 1286700-11-5: 2-{5-(2-methylphenyl)amino-1,3,4-thiadiazol-2-yl}-N-{3-(trifluoromethyl)phenylmethyl}acetamide

The compound with CAS No. 1286700-11-5, known as 2-{5-(2-methylphenyl)amino-1,3,4-thiadiazol-2-yl}-N-{3-(trifluoromethyl)phenylmethyl}acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug development. The molecule's structure incorporates a thiadiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms, and is often associated with various biological activities.

Recent studies have highlighted the importance of thiadiazole-containing compounds in the development of novel therapeutic agents. The presence of a trifluoromethyl group in the molecule further enhances its chemical stability and bioavailability, making it a promising candidate for drug delivery systems. The thiadiazole ring in this compound plays a crucial role in modulating its pharmacokinetic properties and interactions with biological targets.

The synthesis of this compound involves a multi-step process that includes the formation of the thiadiazole ring and subsequent functionalization with the acetamide group. Researchers have optimized the synthetic pathway to improve yield and purity, ensuring that the compound meets the rigorous standards required for preclinical testing. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the compound's structure and purity.

In terms of biological activity, this compound has shown potential as an inhibitor of certain enzyme targets, which could make it a valuable tool in treating various diseases. Preclinical studies have demonstrated its ability to modulate cellular pathways involved in inflammation and oxidative stress, suggesting its potential application in anti-inflammatory therapies. Furthermore, the compound's selectivity for specific biological targets has been evaluated through high-throughput screening assays, providing valuable insights into its mechanism of action.

The integration of computational chemistry methods has also played a pivotal role in understanding the compound's interactions with biomolecules. Molecular docking studies have revealed that the compound exhibits favorable binding affinities to key protein targets, further supporting its potential therapeutic applications. These findings have been corroborated by experimental data from in vitro assays, reinforcing the compound's suitability for further development.

Looking ahead, ongoing research is focused on optimizing the compound's pharmacokinetic profile to enhance its efficacy and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials. The successful development of this compound could pave the way for innovative treatments in areas such as oncology, neurodegenerative diseases, and cardiovascular disorders.

In conclusion, CAS No. 1286700-11-5 represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. As research continues to uncover its full potential, this compound stands as a testament to the power of interdisciplinary collaboration in drug discovery.